(Z)-N-(3-ethyl-4-methylthiazol-2(3H)-ylidene)-4-((Z)-phenyldiazenyl)aniline hydrobromide

• IUPAC Name: 3-ethyl-4-methyl-N-(4-phenyldiazenylphenyl)-1,3-thiazol-2-imine;hydrobromide
• InChI: InChI=1S/C18H18N4S.BrH/c1-3-22-14(2)13-23-18(22)19-15-9-11-17(12-10-15)21-20-16-7-5-4-6-8-16;/h4-13H,3H2,1-2H3;1H
• InChI Key: BIAKRYDICDWEHH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CSC1=NC2=CC=C(C=C2)N=NC3=CC=CC=C3)C.Br
• Molecular Formula: C18H19BrN4S
• Molecular Weight: 403.3 g/mol

Description

(Z)-N-(3-ethyl-4-methylthiazol-2(3H)-ylidene)-4-((Z)-phenyldiazenyl)aniline hydrobromide is a useful research compound. Its molecular formula is C18H19BrN4S and its molecular weight is 403.34. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-ethyl-4-methylthiazol-2(3H)-ylidene)-4-((Z)-phenyldiazenyl)aniline hydrobromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-ethyl-4-methylthiazol-2(3H)-ylidene)-4-((Z)-phenyldiazenyl)aniline hydrobromide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Research

Research on compounds structurally similar to (Z)-N-(3-ethyl-4-methylthiazol-2(3H)-ylidene)-4-((Z)-phenyldiazenyl)aniline hydrobromide focuses on their pharmacological properties. For instance, a study on a diuretic compound, ethyl (Z)-(3-methyl-4-oxo-5-piperidino-thiazolidin-2-ylidene)acetate (etozolin), showed its potential in increasing the renal elimination of water, sodium, and chloride, indicating applications in treating cardiac and renal edema and hypertension (Scheitza, 1977). Similarly, another study on DU 125530, a compound with a similar structure, demonstrated its potential in treating anxiety and mood disorders, showing high occupancy of human brain 5-HT(1A) receptors at tolerable doses (Rabiner et al., 2002).

Biochemical Monitoring and Diagnostics

Compounds related to (Z)-N-(3-ethyl-4-methylthiazol-2(3H)-ylidene)-4-((Z)-phenyldiazenyl)aniline hydrobromide are used in monitoring biochemical markers. For instance, a study focused on hemoglobin adducts in workers exposed to benzidine and azo dyes, highlighting the potential of these compounds in occupational health monitoring and diagnostics (Beyerbach et al., 2005).

Environmental and Occupational Health

Research on similar compounds emphasizes their importance in environmental and occupational health. A study on the metabolism of zipeprol in humans and animals indicated its partial elimination untransformed from the body, mainly metabolized by N-dealkylation, oxidation, hydroxylation, and methylation, offering insights into its environmental impact and safety in occupational settings (Constantin & Pognat, 1978).